Cas no 1860746-12-8 (4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione)

• Product Name: 4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione
• CAS No: 1860746-12-8
• MF: C₁₀H₁₂F₂O₃
• MW: 218.197290420532
• CID: 6147837
• PubChem ID: 165955019
• Update Time: 2025-10-30

4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1127237
• 4,4-difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione
• 1860746-12-8
• 4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione

• Inchi： 1S/C10H12F2O3/c11-10(12)8(14)4-7(13)6-3-5-1-2-9(6)15-5/h5-6,9-10H,1-4H2
• InChI Key： GTWDHAIFEMVIOV-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1CC2CCC1O2)=O)=O)F

Computed Properties

• Exact Mass: 218.07545056g/mol
• Monoisotopic Mass: 218.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione

Research Brief on 4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione (CAS: 1860746-12-8)

In recent years, the compound 4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione (CAS: 1860746-12-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and difluorinated diketone moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the 7-oxabicyclo[2.2.1]heptane scaffold, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

From a biological perspective, this compound has demonstrated notable activity in modulating specific enzymatic pathways. Preliminary in vitro studies suggest that it acts as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy in targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings position the compound as a potential candidate for developing novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione have revealed favorable absorption and distribution profiles. Animal studies indicate that the compound exhibits good bioavailability and minimal toxicity at therapeutic doses, which is encouraging for its transition into preclinical development. However, challenges such as metabolic stability and tissue-specific targeting remain areas of active research.

In addition to its therapeutic potential, this compound has also been explored for its utility in chemical biology. Its ability to form stable complexes with metal ions has been leveraged in the design of fluorescent probes for cellular imaging. A recent study in ACS Chemical Biology (2024) demonstrated its application in tracking intracellular calcium dynamics, showcasing its versatility beyond traditional drug development.

Looking ahead, the continued exploration of 4,4-Difluoro-1-{7-oxabicyclo[2.2.1]heptan-2-yl}butane-1,3-dione holds great promise. Future research directions may include structural modifications to enhance its selectivity and potency, as well as large-scale synthesis for clinical trials. Collaborative efforts between academia and industry will be essential to fully realize the potential of this compound in addressing unmet medical needs.